Cas no 2137568-50-2 (4-butyl-5-(3-methylcyclobutyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-butyl-5-(3-methylcyclobutyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 2137568-50-2
• MF: C₁₁H₁₉N₃S
• MW: 225.353660821915
• CID: 6526174
• PubChem ID: 165948646
• Update Time: 2025-06-07

4-butyl-5-(3-methylcyclobutyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-782568
• 2137568-50-2
• 4-butyl-5-(3-methylcyclobutyl)-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C11H19N3S/c1-3-4-5-14-10(12-13-11(14)15)9-6-8(2)7-9/h8-9H,3-7H2,1-2H3,(H,13,15)
• InChI Key： RPLOGQSFIMULNT-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2CC(C)C2)N1CCCC

Computed Properties

• Exact Mass: 225.12996879g/mol
• Monoisotopic Mass: 225.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.7Ų

Additional information on 4-butyl-5-(3-methylcyclobutyl)-4H-1,2,4-triazole-3-thiol

Chemical Profile of 4-butyl-5-(3-methylcyclobutyl)-4H-1,2,4-triazole-3-thiol (CAS No. 2137568-50-2)

4-butyl-5-(3-methylcyclobutyl)-4H-1,2,4-triazole-3-thiol (CAS No. 2137568-50-2) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, characterized by its three-membered nitrogen-containing ring system, which is known for its broad spectrum of biological activities. The presence of a thiol (-SH) functional group and a bulky 3-methylcyclobutyl substituent at the 5-position introduces unique chemical properties that make it a promising candidate for further investigation.

The structural motif of 4-butyl-5-(3-methylcyclobutyl)-4H-1,2,4-triazole-3-thiol combines the rigidity of the cyclobutyl ring with the electron-deficient nature of the triazole ring. This combination is particularly intriguing from a pharmacological perspective, as it can influence both the solubility and binding affinity of the molecule to biological targets. The butyl group at the 4-position further modulates the compound's physicochemical properties, potentially enhancing its metabolic stability and bioavailability.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Triazole derivatives have been extensively studied due to their ability to interact with various biological pathways. Specifically, compounds containing a thiol group have shown promise in modulating enzyme activity and protein-protein interactions. The thiol moiety in 4-butyl-5-(3-methylcyclobutyl)-4H-1,2,4-triazole-3-thiol is particularly noteworthy, as it can participate in disulfide bond formation or act as a nucleophile in redox-sensitive signaling pathways.

One of the most compelling aspects of this compound is its potential role in drug discovery. The 3-methylcyclobutyl substituent introduces steric hindrance, which can be exploited to optimize binding interactions with biological targets. This feature is especially relevant in designing molecules that exhibit high selectivity for specific enzymes or receptors. For instance, studies have suggested that such structural elements can improve binding affinity by reducing off-target effects, a critical consideration in modern drug development.

The pharmaceutical industry has increasingly recognized the importance of structure-activity relationships (SAR) in optimizing lead compounds. 4-butyl-5-(3-methylcyclobutyl)-4H-1,2,4-triazole-3-thiol exemplifies how strategic modifications to a heterocyclic core can yield compounds with enhanced therapeutic potential. The combination of a rigid cyclobutyl ring and an electron-deficient triazole system creates a scaffold that is both stable and versatile. This makes it an attractive candidate for further derivatization and testing against various disease-related targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy before conducting expensive wet-lab experiments. Molecular modeling studies on 4-butyl-5-(3-methylcyclobutyl)-4H-1,2,4-triazole-3-thiol have suggested that it may interact with proteins involved in inflammatory responses and cancer progression. These predictions are based on its ability to mimic natural thiols and disrupt redox homeostasis within cells—a mechanism that has been implicated in numerous pathological conditions.

The synthesis of 4-butyl-5-(3-methylcyclobutyl)-4H-1,2,4-triazole-3-thiol presents an interesting challenge due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled chemists to assemble intricate heterocyclic frameworks with high efficiency. These advances have not only streamlined the synthesis process but also opened new avenues for exploring structural diversity.

In conclusion, 4-butyl-5-(3-methylcyclobutil)-4H-1,2,4-triazole-3-thiol (CAS No. 2137568-50-2) represents a fascinating example of how structural innovation can lead to novel pharmacological entities. Its unique combination of functional groups and substituents makes it a valuable tool for researchers investigating therapeutic interventions across multiple disease areas. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play a significant role in shaping future drug discovery efforts.